Cas no 84889-58-7 (2-methyl-5-sulfanylbenzoic acid)

• Product Name: 2-methyl-5-sulfanylbenzoic acid
• CAS No: 84889-58-7
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 5226311
• PubChem ID: 15404466
• Update Time: 2026-03-07

2-methyl-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-mercapto-2-methyl-
• 2-methyl-5-sulfanylbenzoic acid

• Inchi： 1S/C8H8O2S/c1-5-2-3-6(11)4-7(5)8(9)10/h2-4,11H,1H3,(H,9,10)
• InChI Key： FJWXUOBINDAINN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S)=CC=C1C

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-methyl-5-sulfanylbenzoic acid

Introduction to 2-methyl-5-sulfanylbenzoic acid (CAS No. 84889-58-7)

2-methyl-5-sulfanylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 84889-58-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic carboxylic acid derivative features a methyl group at the 2-position and a sulfanyl (sulfur-containing) group at the 5-position of the benzene ring, making it a versatile intermediate for various chemical modifications and applications.

The structural motif of 2-methyl-5-sulfanylbenzoic acid positions it as a valuable building block in medicinal chemistry, particularly in the design of novel therapeutic agents. The presence of both a carboxylic acid functional group and a sulfur atom introduces multiple reactive sites, enabling diverse chemical transformations such as esterification, amidation, and coupling reactions. These properties make it particularly useful in the synthesis of sulfonamide derivatives, which are well-documented for their pharmacological activity across multiple therapeutic domains.

In recent years, 2-methyl-5-sulfanylbenzoic acid has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its structural features are reminiscent of biologically active molecules, including certain nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The sulfanyl group, in particular, has been implicated in enhancing binding affinity to biological targets, a property that has been leveraged in the development of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of 2-methyl-5-sulfanylbenzoic acid is its role as a precursor in the synthesis of heterocyclic compounds. By undergoing cyclization or functional group interconversion, this compound can be transformed into more complex scaffolds that mimic natural products or pharmacophores. For instance, researchers have explored its utility in constructing thiazole derivatives, which are known for their broad spectrum of biological activities, including antiviral and anticancer properties.

The pharmaceutical industry has also shown interest in 2-methyl-5-sulfanylbenzoic acid for its potential as a scaffold in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments with high affinity for biological targets and then optimizing these fragments into lead compounds. The structural complexity and reactivity of 2-methyl-5-sulfanylbenzoic acid make it an attractive candidate for such methodologies.

Recent studies have highlighted the compound's relevance in the development of targeted therapies for chronic diseases. For example, modifications to the carboxylic acid moiety can yield esters or amides that exhibit improved solubility or bioavailability, critical factors in drug formulation. Furthermore, the sulfur atom provides opportunities for redox-active derivatives, which could be exploited in prodrug strategies or metal-based therapeutics.

From an industrial perspective, the synthesis of 2-methyl-5-sulfanylbenzoic acid (CAS No. 84889-58-7) is optimized for scalability and cost-effectiveness. Advances in green chemistry have enabled more sustainable production methods, reducing waste and energy consumption while maintaining high yields. These improvements align with global trends toward environmentally responsible manufacturing practices.

The compound's role extends beyond pharmaceuticals into materials science and agrochemicals. Its aromatic structure allows for interactions with polymers or surfaces, making it a candidate for specialty coatings or catalysts. Additionally, derivatives of 2-methyl-5-sulfanylbenzoic acid have been investigated for their potential as intermediates in pesticide formulations due to their stability and reactivity under environmental conditions.

Looking ahead, research into 2-methyl-5-sulfanylbenzoic acid is expected to continue expanding into novel applications. The integration of computational chemistry and artificial intelligence promises to accelerate the discovery of new derivatives with tailored properties. By leveraging machine learning algorithms to predict biological activity or synthetic pathways, scientists can more efficiently explore the chemical space around this core scaffold.

In conclusion,2-methyl-5-sulfanylbenzoic acid (CAS No. 84889-58-7) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features offer numerous opportunities for innovation in drug development, materials science, and industrial chemistry. As research progresses，this compound will undoubtedly remain at the forefront of chemical exploration，driving advancements that benefit society.